4-(2-[(Pyridin-4-YL)amino]ethyl)benzene-1-sulfonamide
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Overview
Description
4-(2-[(Pyridin-4-YL)amino]ethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C13H15N3O2S and its molecular weight is 277.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties
- Synthesis of Co(II) Complexes : A study by Vellaiswamy & Ramaswamy (2017) involved the synthesis of Co(II) complexes using derivatives of 4-(2-[(Pyridin-4-YL)amino]ethyl)benzene-1-sulfonamide. These complexes exhibited fluorescence properties and were evaluated for anticancer activity against human breast cancer cell lines.
Biological and Pharmacological Research
Carbonic Anhydrase Inhibitors : The study by Bozdağ et al. (2014) highlighted the role of derivatives of this compound in inhibiting carbonic anhydrase, a significant enzyme for various physiological functions. The research demonstrated the importance of molecular structure in determining the effectiveness of enzyme inhibition.
Antimicrobial Activity : In research conducted by Ijuomah, Ike, & Obi (2022), derivatives of this compound showed significant antimicrobial activity against various bacterial strains. This suggests potential applications in the development of new antimicrobial agents.
Chemical and Structural Analysis
- Crystal Structure Analysis : A study by Patel & Purohit (2017) explored the crystal structures of solvates formed with sulfonamides, including derivatives of this compound. This research provides insights into the physicochemical properties of these compounds which are crucial in drug development.
Environmental and Sensing Applications
- Fluorescent Probe Development : The development of reaction-based fluorescent probes using derivatives of this compound was investigated by Wang et al. (2012). These probes are significant for detecting toxic benzenethiols, demonstrating potential applications in environmental and biological sciences.
Mechanism of Action
Target of Action
It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It’s known that similar compounds interact with their targets and cause changes that result in various biological activities .
Biochemical Pathways
Similar compounds have been found to affect a variety of biochemical pathways, leading to diverse biological activities .
Result of Action
Similar compounds have been found to exhibit substantial antiviral activity , suggesting that this compound may have similar effects.
Properties
IUPAC Name |
4-[2-(pyridin-4-ylamino)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c14-19(17,18)13-3-1-11(2-4-13)5-10-16-12-6-8-15-9-7-12/h1-4,6-9H,5,10H2,(H,15,16)(H2,14,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKKVYFPDWAVQND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC2=CC=NC=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.